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Compound of Interest

Compound Name: Trimethyl(phenylethynyl)tin

Cat. No.: B072856 Get Quote

Essential Safety and Handling Guide for
Trimethyl(phenylethynyl)tin
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Trimethyl(phenylethynyl)tin (CAS Number: 1199-95-7). Adherence

to these procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Quantitative Data
Trimethyl(phenylethynyl)tin is a highly toxic organotin compound. It is fatal if swallowed,

inhaled, or in contact with skin, and is very toxic to aquatic life with long-lasting effects.[1][2][3]

The following table summarizes key quantitative safety data.
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Parameter Value Reference

Signal Word Danger [1]

GHS Hazard Codes H300, H310, H330, H410 [2]

Hazard Class

Acute Toxicity 1 (Dermal),

Acute Toxicity 2 (Inhalation),

Acute Toxicity 2 (Oral), Aquatic

Acute 1, Aquatic Chronic 1

ACGIH TLV (TWA) 0.1 mg(Sn)/m³ (skin) [4]

ACGIH TLV (STEL) 0.2 mg(Sn)/m³ (skin) [4]

OSHA PEL (TWA) 0.1 mg(Sn)/m³ [4]

UN Number 3146 [5]

Personal Protective Equipment (PPE)
All personnel handling Trimethyl(phenylethynyl)tin must use the following personal protective

equipment.

Respiratory Protection: A full-face respirator with appropriate cartridges (e.g., type P2) or a

self-contained breathing apparatus (SCBA) is mandatory.[4] Work should be conducted in a

chemical fume hood.[3]

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[6]

Hand Protection: Use impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves must

be inspected before use and changed frequently.[4][6]

Protective Clothing: Wear fire/flame resistant and impervious clothing, such as a lab coat,

and protective boots if necessary.[4][6][7]

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of Trimethyl(phenylethynyl)tin.
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Preparation:

Ensure a safety shower and eye wash station are readily accessible.[4]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[3][7]

Assemble all necessary equipment and reagents before handling the compound.

Decontaminate the work area before and after use.

Handling:

Avoid all personal contact, including inhalation of vapors or dust.[7]

Do not eat, drink, or smoke in the handling area.[7]

Keep the container tightly closed when not in use.[1][7]

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition sources.[6]

Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and wash the

affected area with plenty of soap and water. Seek immediate medical attention.[1][7]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[1]

Disposal Plan
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All waste containing Trimethyl(phenylethynyl)tin must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.[7][8]

Waste Collection:

Collect all waste material (including contaminated PPE, absorbent materials, and empty

containers) in a suitable, labeled, and closed container.[7]

Container Management:

Empty containers should be triple-rinsed (or equivalent) and the rinsate collected as

hazardous waste.

Puncture empty containers to prevent reuse.[7]

Disposal Method:

Dispose of the chemical waste through a licensed chemical destruction facility or by

controlled incineration with flue gas scrubbing.[6]

Do not discharge to sewer systems or release into the environment.[6]

Workflow for Safe Handling of
Trimethyl(phenylethynyl)tin
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Workflow for Safe Handling of Trimethyl(phenylethynyl)tin

Preparation
- Verify fume hood operation

- Don appropriate PPE
- Prepare workspace and materials

Handling
- Dispense in fume hood
- Keep container sealed

- Avoid dust/aerosol generation

Emergency Response
- Skin/Eye Contact: Flush with water

- Inhalation: Move to fresh air
- Ingestion: Do not induce vomiting

- SEEK IMMEDIATE MEDICAL ATTENTION

In Case of Emergency
Post-Handling

- Decontaminate workspace
- Remove PPE correctly

In Case of Emergency

Waste Disposal
- Collect all waste in labeled containers
- Follow hazardous waste procedures

In Case of Emergency

In Case of Emergency

Click to download full resolution via product page

Caption: This diagram outlines the critical steps for the safe handling of

Trimethyl(phenylethynyl)tin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b072856?utm_src=pdf-body-img
https://www.benchchem.com/product/b072856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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